5-Methoxy EiPT 5-Methoxy EiPT 5-methoxy EiPT is a tryptamine-based designer drug with structural similarity to 5-methoxy DiPT (Item No. 11865) and 5-methoxy MiPT (Item No. 11482). While analytical methods have been developed for its identification, the biological activity of 5-methoxy EiPT has not been reported. This product is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 850032-66-5
Catalog No.: VC207829
InChI: InChI=1S/C16H24N2O/c1-5-18(12(2)3)9-8-13-11-17-16-7-6-14(19-4)10-15(13)16/h6-7,10-12,17H,5,8-9H2,1-4H3
SMILES: CCN(CCC1=CNC2=C1C=C(C=C2)OC)C(C)C
Molecular Formula: C16H24N2O
Molecular Weight: 260.381

5-Methoxy EiPT

* For research use only. Not for human or veterinary use.

CAS No.: 850032-66-5

Reference Standards

Catalog No.: VC207829

Molecular Formula: C16H24N2O

Molecular Weight: 260.381

5-Methoxy EiPT - 850032-66-5

CAS No. 850032-66-5
Product Name 5-Methoxy EiPT
IUPAC Name N-ethyl-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]propan-2-amine
Synonyms N-ethyl-N-isoprpyl-5-methoxy-tryptamine
Molecular Formula C16H24N2O
Molecular Weight 260.381
InChI InChI=1S/C16H24N2O/c1-5-18(12(2)3)9-8-13-11-17-16-7-6-14(19-4)10-15(13)16/h6-7,10-12,17H,5,8-9H2,1-4H3
InChIKey VVEQXDHSGNBFLZ-UHFFFAOYSA-N
SMILES CCN(CCC1=CNC2=C1C=C(C=C2)OC)C(C)C
Appearance Assay:≥98%A neat solid
Description 5-methoxy EiPT is a tryptamine-based designer drug with structural similarity to 5-methoxy DiPT (Item No. 11865) and 5-methoxy MiPT (Item No. 11482). While analytical methods have been developed for its identification, the biological activity of 5-methoxy EiPT has not been reported. This product is intended for forensic and research applications.
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

18.0152 g/mol